Cas no 307512-33-0 (5,6-dimethylthieno2,3-dpyrimidine-4-thiol)

5,6-Dimethylthieno[2,3-d]pyrimidine-4-thiol is a heterocyclic compound featuring a thienopyrimidine core substituted with methyl groups at the 5- and 6-positions and a thiol group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol functionality allows for further derivatization, enabling the formation of thioethers or metal complexes, while the electron-rich thienopyrimidine scaffold contributes to its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in research and industrial processes.
5,6-dimethylthieno2,3-dpyrimidine-4-thiol structure
307512-33-0 structure
Product Name:5,6-dimethylthieno2,3-dpyrimidine-4-thiol
CAS No:307512-33-0
MF:C8H8N2S2
MW:196.292518615723
MDL:MFCD01917848
CID:304518
PubChem ID:727654
Update Time:2025-06-07

5,6-dimethylthieno2,3-dpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-4(3H)-thione,5,6-dimethyl-
    • 5,6-Dimethylthieno[2,3-D]Pyrimidine-4(3H)-Thione
    • 5,6-dimethyl-Thieno[2,3-d]pyrimidine-4(3H)-thione
    • 5,6-Dimethylthieno[2,3-d]pyrimidine-4-thiol
    • 5,6-dimethyl-3H-thieno[2,3-d]pyrimidine-4-thione
    • AURORA 20218
    • SR-01000443775
    • AKOS000272753
    • 5,6-Dimethyl-thieno[2,3-d]pyrimidine-4-thiol
    • HMS1651L07
    • FT-0692659
    • SCHEMBL9595093
    • F2130-0008
    • NS-01949
    • BPXRXYWYEMPYQU-UHFFFAOYSA-N
    • 5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidine-4-thione
    • AKOS000115902
    • C8H8N2S2
    • Hydrosulfide, (5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)-
    • EN300-03005
    • CCG-321511
    • F0745-0347
    • SDCCGMLS-0065531.P001
    • 307512-33-0
    • Z56889131
    • MFCD01917848
    • SR-01000443775-1
    • HMS1782F12
    • BB 0219252
    • STK666874
    • STK843311
    • DB-068366
    • G27677
    • 5,6-dimethylthieno2,3-dpyrimidine-4-thiol
    • MDL： MFCD01917848
    • Inchi： 1S/C8H8N2S2/c1-4-5(2)12-8-6(4)7(11)9-3-10-8/h3H,1-2H3,(H,9,10,11)
    • InChI Key： BPXRXYWYEMPYQU-UHFFFAOYSA-N
    • SMILES： S1C2=C(C(NC=N2)=S)C(C)=C1C

Computed Properties

  • Exact Mass: 196.01300
  • Monoisotopic Mass: 196.01289061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.45
  • Melting Point: 238-244℃
  • Boiling Point: 357.9°Cat760mmHg
  • Flash Point: 170.2°C
  • Refractive Index: 1.752
  • PSA: 89.01000
  • LogP: 2.97070

5,6-dimethylthieno2,3-dpyrimidine-4-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-dimethylthieno2,3-dpyrimidine-4-thiol Pricemore >>

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Matrix Scientific
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Enamine
EN300-25144-0.25g
5,6-dimethyl-1H,4H-thieno[2,3-d]pyrimidine-4-thione
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 $186.0 2023-02-14
Enamine
EN300-25144-0.5g
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 307512-33-0 95%
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 $787.0 2023-02-14

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